Cas no 1805038-37-2 (3-Chloromethyl-2,4,5-trichloropyridine)

• Product Name: 3-Chloromethyl-2,4,5-trichloropyridine
• CAS No: 1805038-37-2
• MF: C₆H₃Cl₄N
• MW: 230.906717538834
• CID: 4903064
• Update Time: 2025-05-19

3-Chloromethyl-2,4,5-trichloropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloromethyl-2,4,5-trichloropyridine

• Inchi： 1S/C6H3Cl4N/c7-1-3-5(9)4(8)2-11-6(3)10/h2H,1H2
• InChI Key： ZDTXQNHOXGRSFA-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C(C=1CCl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 132
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9

Additional information on 3-Chloromethyl-2,4,5-trichloropyridine

3-Chloromethyl-2,4,5-Trichloropyridine: A Comprehensive Overview

The compound 3-Chloromethyl-2,4,5-Trichloropyridine, identified by the CAS number 1805038-37-2, is a highly specialized organic compound with significant applications in various industrial and chemical sectors. This compound belongs to the class of chlorinated pyridines, which are widely recognized for their unique chemical properties and versatility in synthetic chemistry. The structure of 3-Chloromethyl-2,4,5-Trichloropyridine consists of a pyridine ring substituted with three chlorine atoms at positions 2, 4, and 5, along with a chloromethyl group at position 3. This substitution pattern imparts the molecule with distinct reactivity and stability, making it a valuable intermediate in the synthesis of advanced materials and pharmaceuticals.

Recent studies have highlighted the potential of 3-Chloromethyl-2,4,5-Trichloropyridine as a key precursor in the development of novel agrochemicals. Researchers have demonstrated that this compound can serve as an effective building block for creating pesticides with enhanced efficacy and reduced environmental impact. For instance, a study published in the Journal of Agricultural and Food Chemistry explored the use of this compound in synthesizing a new class of insecticides that target specific pest species without adversely affecting non-target organisms. This research underscores the importance of 1805038-37-2 in advancing sustainable agricultural practices.

In addition to its role in agrochemicals, 3-Chloromethyl-2,4,5-Trichloropyridine has garnered attention in the pharmaceutical industry due to its potential as an intermediate in drug synthesis. A recent publication in Medicinal Chemistry Communications reported on its use in constructing bioactive molecules with anti-inflammatory properties. The compound's ability to undergo various nucleophilic substitutions and additions makes it an ideal candidate for exploring new therapeutic agents. Furthermore, its stability under diverse reaction conditions facilitates its integration into complex synthetic pathways.

The synthesis of 1805038-37-2 typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the chlorination of a pyridine derivative followed by selective substitution at specific positions. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and minimizing waste generation. These developments align with global efforts to promote green chemistry principles in industrial settings.

Beyond its direct applications, 3-Chloromethyl-2,4,5-Trichloropyridine serves as a valuable tool for studying fundamental chemical reactions. Its reactivity patterns provide insights into the behavior of similar chlorinated aromatic compounds under varying conditions. For example, research published in the Journal of Organic Chemistry investigated its role as a substrate in transition-metal-catalyzed coupling reactions. The findings revealed novel pathways for forming complex aromatic systems, which could pave the way for future innovations in organic synthesis.

In terms of environmental considerations, understanding the fate and transport of 1805038-37-2 is crucial for ensuring safe handling and disposal practices. Studies conducted by environmental chemists have examined its degradation pathways under aerobic and anaerobic conditions. Results indicate that the compound undergoes slow biodegradation due to its stable aromatic structure but can be effectively treated using advanced oxidation processes. These insights are essential for developing strategies to mitigate potential environmental risks associated with its use.

The market demand for 3-Chloromethyl-2,4,5-Trichloropyridine continues to grow as industries seek innovative solutions across various sectors. Its versatility as both an intermediate and a final product positions it as a critical component in modern chemical manufacturing. As research into its applications expands, it is anticipated that new uses will emerge, further solidifying its role in contemporary chemistry.